Cas no 1096801-45-4 (2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol)

• Product Name: 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol
• CAS No: 1096801-45-4
• MF: C₁₂H₁₉N₃O
• MW: 221.298762559891
• MDL: MFCD12167929
• CID: 4571646
• PubChem ID: 43375454
• Update Time: 2025-05-20

2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-[(4-methylpiperazin-1-yl)methyl]phenol
• Phenol, 2-amino-4-[(4-methyl-1-piperazinyl)methyl]-
• 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol

• MDL： MFCD12167929
• Inchi： 1S/C12H19N3O/c1-14-4-6-15(7-5-14)9-10-2-3-12(16)11(13)8-10/h2-3,8,16H,4-7,9,13H2,1H3
• InChI Key： FKURGEQOMCESTG-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(CN2CCN(C)CC2)C=C1N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines

Additional information on 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol

2-Amino-4-[(4-Methylpiperazin-1-yl)methyl]phenol (CAS No. 1096801-45-4): A Comprehensive Overview

2-Amino-4-[(4-methylpiperazin-1-yl)methyl]phenol (CAS No. 1096801-45-4) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of phenol and piperazine, incorporating an amino group and a methyl-substituted piperazine moiety. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents and as a building block in synthetic chemistry.

The chemical structure of 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol consists of a phenolic ring with an amino group at the 2-position and a 4-methylpiperazinylmethyl group at the 4-position. This arrangement provides the molecule with both hydrophilic and hydrophobic properties, which are crucial for its biological activity and solubility characteristics. The presence of the amino group and the piperazine ring also contributes to its ability to form hydrogen bonds, enhancing its interactions with biological targets.

In recent years, 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol has gained attention in the field of medicinal chemistry due to its potential as a lead compound for drug discovery. Studies have shown that this compound exhibits promising activity against various biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry highlighted its potential as an inhibitor of specific kinases involved in cancer pathways. The compound's ability to selectively target these kinases without significant off-target effects makes it a valuable candidate for further development.

Beyond its therapeutic applications, 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol has also been explored for its use in materials science and analytical chemistry. Its unique chemical properties make it suitable for use as a ligand in coordination chemistry, where it can form stable complexes with various metal ions. These complexes have potential applications in catalysis, sensing, and imaging technologies. Additionally, the compound's fluorescent properties have been utilized in the development of new probes for bioimaging and diagnostics.

The synthesis of 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol typically involves multi-step procedures that ensure high purity and yield. Common synthetic routes include the reaction of 2-aminoresorcinol with 1-(chloromethyl)-4-methylpiperazine under controlled conditions. The choice of solvents and catalysts plays a crucial role in optimizing the reaction conditions and minimizing side reactions. Recent advancements in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, while 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) should be worn, and the compound should be stored in a well-ventilated area away from incompatible substances.

The future prospects for 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol are promising. Ongoing research continues to uncover new applications and potential therapeutic uses for this versatile compound. As our understanding of its biological activity and chemical properties deepens, it is likely that 2-amino-4-[(4-methylpiperazin-1-yl)methyl]phenol will play an increasingly important role in both academic research and industrial applications.